5-Acetyl-8-(benzyloxy)-1,2-dihydroquinolin-2-one
5-Acetyl-8-(benzyloxy)-1,2-dihydroquinolin-2-one
Brand Name:
Vulcanchem
CAS No.:
93609-84-8
VCID:
VC0122358
InChI:
InChI=1S/C18H15NO3/c1-12(20)14-7-9-16(18-15(14)8-10-17(21)19-18)22-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,19,21)
SMILES:
CC(=O)C1=C2C=CC(=O)NC2=C(C=C1)OCC3=CC=CC=C3
Molecular Formula:
C18H15NO3
Molecular Weight:
293.3 g/mol
5-Acetyl-8-(benzyloxy)-1,2-dihydroquinolin-2-one
CAS No.: 93609-84-8
Reference Standards
VCID: VC0122358
Molecular Formula: C18H15NO3
Molecular Weight: 293.3 g/mol
| CAS No. | 93609-84-8 |
|---|---|
| Product Name | 5-Acetyl-8-(benzyloxy)-1,2-dihydroquinolin-2-one |
| Molecular Formula | C18H15NO3 |
| Molecular Weight | 293.3 g/mol |
| IUPAC Name | 5-acetyl-8-phenylmethoxy-1H-quinolin-2-one |
| Standard InChI | InChI=1S/C18H15NO3/c1-12(20)14-7-9-16(18-15(14)8-10-17(21)19-18)22-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,19,21) |
| Standard InChIKey | MVYPGJMOODJFAZ-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=C2C=CC(=O)NC2=C(C=C1)OCC3=CC=CC=C3 |
| Canonical SMILES | CC(=O)C1=C2C=CC(=O)NC2=C(C=C1)OCC3=CC=CC=C3 |
| Synonyms | 5-Acetyl-8-(benzyloxy)carbostyril; 5-Acetyl-8-benzyloxy-1H-quinolin-2-one; 5-Acetyl-8-benzyloxy-2(1H)-quinolinone; 8-(Benzyloxy)-5-(1-oxoethyl)-1H-quinolin-2-one |
| PubChem Compound | 13375444 |
| Last Modified | Nov 11 2021 |
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